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Introduction
Pentryl (2,4,6-Trinitrophenylnitraminoethyl nitrate) is a high explosive material known for its

significant power and sensitivity.[1][2] Accurate determination of its detonation velocity is crucial

for characterizing its performance, ensuring safety, and for the validation of hydrodynamic

codes used in modeling detonation phenomena. The velocity of detonation (VOD) is the speed

at which a detonation wave propagates through an explosive and is a primary indicator of its

energy release rate and brisance.[3][4]

These application notes provide a detailed overview of the experimental setup and protocols

for measuring the detonation velocity of Pentryl, with a focus on the high-speed optical

imaging method.

Overview of Measurement Techniques
Several methods are available for measuring the detonation velocity of explosives, each with

its own advantages and complexities.[4][5]

Electrical Methods: These techniques utilize probes or wires placed within the explosive

charge at known distances.[5] As the detonation front passes, it triggers the sensors (e.g., by

creating a short circuit), and the time interval between these triggers is recorded to calculate

the velocity.[6]
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Optical Fiber Methods: This modern technique uses optical fibers embedded in or placed

alongside the explosive.[1][7] The intense light or shock from the detonation front alters the

properties of the fiber, and this change is recorded by a photodetector or streak camera to

provide a continuous or point-wise velocity measurement.[2] Chirped Fiber Bragg Grating

(CFBG) sensors are a particularly advanced version of this method, allowing for continuous

velocity measurement along the fiber's length.[2]

High-Speed Photography: This is a direct, non-invasive optical method where the detonation

event is recorded with a high-speed framing or streak camera.[8] By analyzing the sequence

of images and knowing the precise time between frames, the propagation of the detonation

front can be measured.[9] This method is attractive due to its relative simplicity and the

wealth of qualitative and quantitative data it can provide.[6]

This document will focus on the High-Speed Photography method due to its widespread use

and the clarity of the data it produces.

Quantitative Data Summary
The following table summarizes key properties of Pentryl and provides a comparison with

other common secondary explosives, Tetryl and PETN. Detonation velocity is highly dependent

on the explosive's density and confinement.[3]

Property Pentryl Tetryl PETN

Chemical Formula C₈H₆N₆O₁₁[10] C₇H₅N₅O₈[11] C₅H₈N₄O₁₂[12]

Molecular Weight 362.17 g/mol 287.14 g/mol [11] 292.19 g/mol

Crystal Density 1.82 g/cm³ 1.73 g/cm³ 1.77 g/cm³

Detonation Velocity ~7,850 m/s 7,570 m/s[3] 8,350 m/s[13]

(at density) (1.70 g/cm³) (at 1.71 g/cm³)[3] (at 1.73 g/cm³)[13]

Melting Point
129 °C (with slight

decomposition)
~130 °C 141.3 °C[13]

Sensitivity
More sensitive to

friction than Tetryl[1]

Less sensitive than

Pentryl[1][14]

More sensitive to

shock and friction than

Tetryl[14]
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Experimental Protocol: Detonation Velocity of
Pentryl via High-Speed Imaging
Objective: To accurately measure the steady-state detonation velocity of a cylindrical Pentryl
charge using a high-speed digital framing camera.

A. Materials and Equipment
Explosive: Pentryl, pressed into a cylindrical charge of known dimensions and density.

Initiator: Standard detonator (e.g., RP-2 detonator or equivalent).[6]

Booster: A small pellet of a secondary explosive (e.g., C4 or PETN) if required to ensure

prompt initiation.[9]

High-Speed Camera: A digital framing camera capable of recording at rates exceeding

1,000,000 frames per second (fps).[9] (e.g., Cordin 570 or similar).

Lighting: High-intensity, short-duration light source (e.g., xenon flash lamp) to illuminate the

event.

Optics: Appropriate lenses to achieve the desired field of view and focus.

Data Acquisition System: Oscilloscope and timing generators to synchronize the camera,

lighting, and detonation.

Fiducial Markers: A scale or grid of known dimensions placed in the camera's field of view for

spatial calibration.[6]

Test Stand: A secure fixture to hold the explosive charge and initiator.

Blast Shield/Chamber: A certified chamber or remote test site to safely contain the

detonation.

Personal Protective Equipment (PPE): Safety glasses, hearing protection, remote firing

controls.
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B. Safety Precautions
Warning: Pentryl is a sensitive and powerful high explosive. All handling, preparation, and

testing must be conducted by trained and qualified personnel in a designated and approved

facility.

Follow all standard operating procedures for handling energetic materials.

Ensure the test area is cleared of all non-essential personnel before arming and firing.

Utilize remote arming and firing systems.

Use appropriate shielding to protect personnel and equipment from blast and fragmentation

effects.

C. Experimental Setup
Charge Preparation:

Carefully press Pentryl powder to the desired density in a cylindrical mold. The charge

diameter should be greater than the critical diameter to ensure a stable detonation.

Measure the final dimensions and mass of the charge to accurately calculate its density.

Insert the detonator (and booster, if used) into one end of the charge, ensuring good

contact.

Camera and Lighting Configuration:

Position the high-speed camera perpendicular to the axis of the explosive charge at a safe

distance, protected by a blast shield.

Select a lens and adjust the focus to capture the entire length of the charge within the

frame.

Place the fiducial marker (scale) in the same plane as the explosive charge.
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Set up the light source to provide bright, even illumination across the charge without

causing glare.

Configure the camera settings. A frame rate of 1,000,000 to 2,500,000 fps is typical for

these experiments.[9] The exposure time should be as short as possible to minimize

motion blur.

Synchronization:

Connect the detonator firing system, high-speed camera, and light source to a digital delay

generator.

Program the timing sequence to ensure the light source illuminates the event and the

camera is recording during the detonation propagation along the charge. The firing pulse

to the detonator should be the final trigger in the sequence.

D. Experimental Procedure
Final Checks: Clear the test area and perform final checks on all equipment and connections

from a safe remote location.

Arming: Arm the firing system remotely.

Initiation and Recording:

Trigger the event sequence. The timing generator will activate the light source and camera

just before sending the firing pulse to the detonator.

The detonation will propagate down the length of the Pentryl charge. The high-speed

camera will record a sequence of images of this process.

Post-Detonation:

After the detonation, ensure the area is safe to enter according to established procedures.

Power down and secure all equipment.

Download the image data from the high-speed camera to a computer for analysis.
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E. Data Analysis
Image Calibration: Using the image of the fiducial marker, determine a pixels-per-millimeter

conversion factor.

Position-Time Data Extraction:

Review the sequence of captured frames.

In each frame, identify the leading edge of the luminous detonation front.

Measure the pixel position of the detonation front. Convert this to a physical distance (in

millimeters) using the calibration factor.

The time for each frame is known from the camera's recording rate (Time = Frame

Number / Frame Rate).

Velocity Calculation:

Create a plot of the detonation front's position versus time.

The data points should form a straight line, indicating a steady detonation velocity.

Perform a linear regression (best-fit line) on the position-time data.

The slope of this line represents the detonation velocity (distance/time), typically

expressed in meters per second (m/s).[8]

Experimental Workflow Diagram
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Caption: Workflow for Pentryl detonation velocity measurement using high-speed imaging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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